Cas no 51364-51-3 (Tris(dibenzylideneacetonyl)bis-palladium)

• Product Name: Tris(dibenzylideneacetonyl)bis-palladium
• CAS No: 51364-51-3
• MF: C₅₁H₄₂O₃Pd₂
• MW: 915.717390537262
• MDL: MFCD00051942
• CID: 55989
• PubChem ID: 24859746
• Update Time: 2026-01-09

Tris(dibenzylideneacetonyl)bis-palladium Chemical and Physical Properties

Names and Identifiers

• Tris(dibenzylideneacetone)dipalladium(0)
• Bis(dibenzylideneacetone)palladium(0)~Pd_2(dba)_3
• Tris(dibenzylideneacetonyl)bis-palladium
• (dba)3pd2
• Pd2(dba)3
• Tris DBA
• Tris(dibenzylideneacetone)dipalladium
• Bis[tris(dibenzylideneacetone)palladium(0)]
• palladium(II) tris(dibenzylideneacetone)
• Pd2(dba)3 Pd2dba3
• Pd2(dibenzylidenacetone)3
• Pd2(dibenzylideneacetone)3
• Pd2(dibenzylideneacetone)3*CHCl3
• Spermine NONOate
• Tris(dibenzylidenaceton)dipalladium
• Tris(dibenzylidenaceTone) dipalladium (O)
• Tris(Dibenzylidenacetone)palladiuM (O)
• tris(dibenzylidineacetone)dipalladium(0)
• Tris(dlbenzylideneacetone)dipalladiuM(O)
• Pd2dba3
• Tris[dibenzylideneacetone]dipalladium(0)impregnated tablets
• Palladium,tris[m-[(1,2-h:4,5-h)-1,5-diphenyl-1,4-pentadien-3-one]]di-, (all-E)-
• 1,4-Pentadien-3-one, 1,5-diphenyl-, palladium complex, (E,E)-
• Tris[(1E,4E)-1,5-diphenyl-1,4-pentadien-3-one]dipalladium
• Tris[m-[(1,2-h:4,5-h)-(1E,4E)-1,5-diphenyl-1,4-pentadien-3-one]]dipalladium
• tris[m-[(1,2-h:4,5-h)-(1E,4E)-1,5-diphenyl-1,4-pentadien-3-one]]dipalladium[Pd2(dba)3]
• Tris(dibezylideneacetone)dipalladium
• tris(dibenzylideneacetone) dipalladium
• tris(dibenzylideneacetone)dipalladium (o)
• Tris(dibenzylideneacetone)dipalladium(0), 97%
• tris((1E,4E)-1,5-diphenylpenta-1,4-dien-3-one) dipalladium
• tris[dibenzylideneacetone]dipalladium(0)
• tris[di
• tris(dibenzylidene-acetone)dipalladium
• CYPYTURSJDMMMP-WVCUSYJESA-N
• tris-(dibenzylideneacetone)-dipalladium (0)
• Pd2 (dba)3
• J-525135
• tris-(dibenzilideneacetone)dipalladium(0)
• tris (dibenzylidene acetone)dipalladium
• tris-(dibenzylideneacetone)di-palladium(0)
• tris(dibenzylideneacteone)dipalladium (0)
• Pd2 (dba) 3
• tris-(dibenzylideneacetone)dipalladium
• tris(dibenzylidene acetone)dipalladium(0)
• 51364-51-3
• tris-(dibenzylideneacetone)dipalladium(0)
• tris (dibenzylideneacetone)dipalladium (0)
• 52409-22-0
• tris(dibenzylideneaceton)dipalladium
• tris(dibenzylideneacetone)di palladium(0)
• tris(dibenzylideneacetorie)dipalladium(0)
• tris(dibenzylideneacetone)di-palladium (0)
• tris-(dibenzylideneacetone)-dipalladium
• tris(dibenzylideneaceton)dipalladium(0)
• tris(dibenzylideneaceton)dipalladium (0)
• Tris(dibenzylideneacetone)dipalladium(0) 21.5% min Pd grade
• tris(dibenzylideneacetone)-dipalladium(0)
• tris (dibenzylideneacetone)dipalladium(0)
• AC-18117
• AKOS015888228
• GS-3242
• CS-W007326
• tris(dibenzyl-ideneacetone)dipalladium (0)
• tris(dibenzylidene acetone)di-palladium
• tris(dibenzylideneacetone)dipaliadium(0)
• tris(dibenzylideneacetone)palladium(0)
• tris(dibenzylideneacetone)-di-palladium (0)
• tris(dibezylideneacetone) dipalladium
• tris(dibenzylidene-acetone)dipalladium (0)
• tris(dibenzylideneaceton)-dipalladium(0)
• Pd2(dba) 3
• tris(dibenzylideneactone)dipalladium
• BP-10487
• tris[dibenzylideneacetone]dipalladium (0)
• tris(dibenzylidene acetone)-dipalladium
• MFCD00013310
• tris(dibenzylideneacetone)-di-Palladium
• tris-(dibenzylideneacetone)di-palladium
• Tris-DBA palladium
• tris-(dibenzylideneaceton)-dipalladium
• tris (dibenzylidene acetone)dipalladium (0)
• T2184
• tris(dibenzyl-ideneacetone)dipalladium(0)
• Tris[dibenzylideneacetone]dipalladium(0), ChemDose(TM) tablets, Loading: 0.5mumol per tablet (1mumol Pd per tablet)
• tris(dibenzylideneacetone)-dipalladium
• Tris(Dibenzylideneacetone)dipalladium (0)
• tris(dibenzilideneacetone)dipalladium
• tris(dibenzyliden-eacetone)dipalladium(0)
• tris-(dibenzylideneacetone)dipalladium (0)
• tris(dibenzylidene acetone)dipalladium (0)
• tris(dibenzilideneacetone)dipalladium(0)
• tris(dibenzylideneacteone)dipalladium(0)
• tris (dibenzylideneacetone)dipalladium
• tris(dibenzylidene acetone)dipalladium
• Pd2 dba3
• tris(dibenzylidene acetone)dipalladium-(0)
• tris(dibenzylideneacetone)di-palladium(0)
• tris(dibenzylidene-acetone)dipalladium(0)
• AMY11702
• 60748-47-2
• tris-(dibenzylidene-acetone)dipalladium
• Tris(dibenzylideneacetone)-dipalladium (0)
• tris-(dibenzylideneaceton)-dipalladium(0)
• Tris(dibenzylideneacetone)dipalladium (Pd2(dba)3)
• Bis(dibenzylideneacetone)palladium

• MDL： MFCD00051942
• Inchi： 1S/3C17H14O.2Pd/c3*18-17(13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16;;/h3*1-14H;;/b3*13-11+,14-12+;;
• InChI Key： CYPYTURSJDMMMP-WVCUSYJESA-N
• SMILES： [Pd].[Pd].O=C(/C=C/C1C=CC=CC=1)/C=C/C1C=CC=CC=1.O=C(/C=C/C1C=CC=CC=1)/C=C/C1C=CC=CC=1.O=C(/C=C/C1C=CC=CC=1)/C=C/C1C=CC=CC=1
• BRN： 14221398

Computed Properties

• Exact Mass: 914.12000
• Monoisotopic Mass: 914.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 56
• Rotatable Bond Count: 12
• Complexity: 272
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 51.2

Experimental Properties

• Color/Form: Not available
• Melting Point: 152-155 °C (lit.)
• Boiling Point: 400.7°C at 760 mmHg
• Flash Point: °C
• Solubility: Soluble in chlorinated solvents, benzene and THF.
• Water Partition Coefficient: Insoluble
• PSA: 51.21000
• LogP: 11.94690
• Solubility: Insoluble in water
• Sensitiveness: Air & Moisture Sensitive

Tris(dibenzylideneacetonyl)bis-palladium Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H351
• Warning Statement： P201-P261-P280-P308+P313-P333+P313-P362+P364
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 40
• Safety Instruction： S24/25-S36/37
• Hazardous Material Identification：
• Safety Term：S24/25-S36/37
• Storage Condition：2-8°C
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tris(dibenzylideneacetonyl)bis-palladium

Introduction to Tris(dibenzylideneacetonyl)bis-palladium (CAS No. 51364-51-3)

Tris(dibenzylideneacetonyl)bis-palladium, a compound with the chemical formula C₃₄H₃₈Pd₂, is a notable organometallic complex that has garnered significant attention in the field of catalysis and materials science. This compound, identified by its CAS number 51364-51-3, is particularly recognized for its unique structural and functional properties, which make it a valuable tool in various chemical transformations.

The synthesis of Tris(dibenzylideneacetonyl)bis-palladium involves the coordination of palladium ions with dibenzylideneacetone ligands. This process typically requires precise control over reaction conditions to ensure high yield and purity. The resulting complex exhibits remarkable stability and reactivity, making it an excellent catalyst for a range of organic reactions.

In recent years, Tris(dibenzylideneacetonyl)bis-palladium has been extensively studied for its applications in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. These reactions include Suzuki-Miyaura, Heck, and Sonogashira couplings, where the palladium complex serves as an effective catalyst in facilitating carbon-carbon bond formation. The high efficiency and selectivity of this compound have made it a preferred choice in both academic research and industrial applications.

One of the most compelling aspects of Tris(dibenzylideneacetonyl)bis-palladium is its ability to catalyze asymmetric reactions. This property is particularly valuable in pharmaceutical synthesis, where enantioselective transformations are often required to produce chiral drugs with specific biological activities. Recent studies have demonstrated its utility in the synthesis of biologically active molecules, including heterocyclic compounds that exhibit significant therapeutic potential.

The compound's unique electronic properties also make it a subject of interest in materials science. Researchers have explored its use as a precursor for the development of novel materials with enhanced catalytic or electronic characteristics. For instance, palladium complexes like Tris(dibenzylideneacetonyl)bis-palladium have been investigated for their potential in designing advanced catalysts for energy conversion applications, such as solar fuel production.

Furthermore, the environmental impact of using palladium-based catalysts has been a focus of recent research. Tris(dibenzylideneacetonyl)bis-palladium has been studied for its potential to replace more toxic or less efficient catalysts in industrial processes. By improving catalytic efficiency and reducing waste generation, this compound contributes to more sustainable chemical manufacturing practices.

The versatility of Tris(dibenzylideneacetonyl)bis-palladium extends beyond its role as a catalyst. It has also been explored as a luminescent material, with applications in optoelectronic devices and sensors. The compound's ability to emit light under specific conditions makes it suitable for developing new types of light-emitting diodes (LEDs) and photodetectors.

In conclusion, Tris(dibenzylideneacetonyl)bis-palladium (CAS No. 51364-51-3) is a multifaceted compound with broad applications across various scientific disciplines. Its role as a catalyst in organic synthesis, particularly in cross-coupling reactions, has been well-documented and continues to drive innovation in pharmaceuticals and materials science. As research progresses, the full potential of this compound is expected to be further uncovered, leading to new discoveries and technological advancements.